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Compound of Interest |

Compound Name: Fmoc-D-methionine sulfone

CAS No.: 1247791-23-6

Cat. No.: B613485

\

Executive Summary

Fmoc-D-methionine sulfone (Fmoc-D-Met(02)-OH) is a specialized amino acid derivative
used primarily in peptide synthesis to introduce a stable, oxidized methionine analog. Unlike
methionine sulfoxide, the sulfone moiety is irreversibly oxidized, providing a chemically stable,
polar side chain that mimics oxidative stress biomarkers or alters peptide solubility and
aggregation profiles.

This guide provides validated solubility data, dissolution protocols, and handling strategies to
ensure high coupling efficiency and prevent synthesis failure due to precipitation or incomplete

solvation.

Physicochemical Profile

The following data establishes the baseline identity and physical constraints of the reagent.
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Specification

Chemical Name

N-alpha-(9-Fluorenylmethyloxycarbonyl)-D-
methionine sulfone

Synonyms Fmoc-D-Met(O2)-OH
CAS Number 1247791-23-6
Molecular Weight 403.45 g/mol
Molecular Formula C20H21NO6S

Appearance White to off-white crystalline powder
Melting Point 156 — 161 °C
Optical Rotation (C=1 in DMF)

Side Chain Polarity

High (Sulfone group is strongly polar)

Solubility Data & Solvent Compatibility

Fmoc-D-Met(0O2)-OH exhibits distinct solubility characteristics compared to its unoxidized

counterpart (Fmoc-D-Met-OH) due to the increased polarity of the sulfone group.

Primary Solubility Data

The "Gold Standard" for SPPS reagent quality control is clear solubility at 0.5 M concentration.

© 2026 BenchChem. All rights reserved.

2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Solubility Limit

Solvent Suitability for SPPS Notes
(approx.)[1][2][3]
Standard solvent for
DMF (N,N- > 0.5 M (Clearly ) ) ]
) ) Optimal dissolution and
Dimethylformamide) soluble) )
coupling.
Preferred for "difficult"
NMP (N-Methyl-2- sequences or
) =205M Excellent ) )
pyrrolidone) microwave synthesis;
reduces aggregation.
The polar sulfone
group reduces
solubility in non-polar
DCM Y P
Low / Moderate Poor DCM compared to

(Dichloromethane)
standard Fmoc-Met-

OH. Avoid as primary

solvent.

Protic solvents react

with activated esters;

Methanol/Ethanol Moderate Forbidden ) ] )
strictly avoid during
coupling steps.
Precipitates

Water Insoluble N/A

immediately.

Mechanistic Insight: The "Polarity Paradox"

While the sulfone group increases the hydrophilicity of the side chain, it can paradoxically lead
to inter-chain aggregation in the growing peptide due to strong dipole-dipole interactions.
Consequently, while the monomer dissolves well in DMF, the coupling efficiency may drop if the
resin-bound peptide aggregates.

¢ Recommendation: For sequences >15 residues containing Met(Oz), use NMP or binary
solvent systems (DMF/DMSO) to disrupt potential secondary structure formation.
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Experimental Protocol: Dissolution & Coupling

This protocol is designed to generate a 0.2 M working solution, the industry standard for
automated synthesizers to prevent viscosity issues and ensure stoichiometric excess.

Reagents Required[3][4][9][10][11]
e Fmoc-D-Met(O2)-OH (MW: 403.45)
e High-grade DMF (Amine-free, <0.03% water)

e Sonicator (Optional but recommended)

Step-by-Step Workflow

o Calculation: Calculate the mass required for a 0.2 M solution.
o Formula:
o Example: To prepare 10 mL, weigh 0.807 g.

» Weighing: Weigh the powder into a dry polypropylene tube. Avoid glass scintillation vials if
using automated grippers to prevent breakage.

e Solvent Addition: Add 70% of the calculated DMF volume.

» Vortexing: Vortex vigorously for 30 seconds. The powder should disperse but may not fully
dissolve immediately due to crystal lattice energy.

e Sonication (Critical Step): Sonicate at ambient temperature for 1-2 minutes.

o Why? The sulfone analog has a higher melting point and lattice energy than standard Met.
Sonication ensures complete breakdown of micro-aggregates that can clog synthesizer
lines.

o Final Adjustment: Add the remaining DMF to reach the target volume and invert to mix.

 Visual Inspection: Hold against a light source. The solution must be optically clear with no
floating particulates.
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Automated Workflow Diagram

The following diagram illustrates the decision logic for solvent selection and preparation,
ensuring self-validating checks are met.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: Fmoc-D-Met(02)-OH Solid

Check Synthesis Scale

Select Solvent

DMF (Standard) NMP (High Performance)
For standard peptides For aggregation-prone seqgs

Add Solvent (Target 0.2M)

l

Vortex (30s)

Sonicate (1-2 min)
Break Crystal Lattice

Visual Inspection:
Optically Clear?
No (Particulates)

Filter (0.45 um PTFE)
or Re-Sonicate

Proceed to Coupling
(HBTU/DIEA or DIC/Oxyma)

Click to download full resolution via product page

Figure 1: Decision tree for the preparation of Fmoc-D-methionine sulfone solutions in SPPS.
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Troubleshooting & Stability
Common Issues

» Incomplete Dissolution: If the solution remains cloudy after sonication, check the water
content of your DMF. Water acts as an anti-solvent for protected amino acids. Ensure DMF is
"sequencing grade" or stored over molecular sieves.

o Gelation: At concentrations >0.5 M, the solution may become viscous or gel upon standing
due to hydrogen bonding. Always prepare fresh or dilute to 0.2 M.

Stability[7][10]

o Oxidation: Unlike Fmoc-Met-OH, the sulfone derivative is already fully oxidized. It requires
no special protection from air (argon blanketing is unnecessary for the amino acid itself,
though recommended for the solvent).

o Shelf Life: The solid is stable at 2—8 °C for >2 years. Solutions in DMF should be used within
24 hours to prevent slow Fmoc deprotection by trace amines in the solvent.

References

» National Center for Biotechnology Information.Methionine Sulfone and Sulfoxide in Peptide
Synthesis. PubChem.[4] Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: Fmoc-D-Methionine Sulfone Solubility
& Application]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b613485#fmoc-d-methionine-sulfone-solubility-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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